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Compound of Interest

Compound Name: Cbl-b-IN-19

Cat. No.: B12380068 Get Quote

Essential Safety and Handling of Cbl-b-IN-19
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling novel chemical compounds such as Cbl-b-IN-19, a

potent inhibitor of the E3 ubiquitin ligase Cbl-b.[1] While a specific Safety Data Sheet (SDS) for

Cbl-b-IN-19 is not readily available, guidance can be drawn from the SDS for similar

compounds and general best practices for handling laboratory chemicals. The following

provides essential, immediate safety and logistical information for the operational use and

disposal of Cbl-b-IN-19.

Personal Protective Equipment (PPE)
When handling Cbl-b-IN-19, a comprehensive approach to personal protection is crucial to

minimize exposure. The following table summarizes the recommended PPE.
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PPE Category Item Specification

Hand Protection Gloves

Chemically resistant gloves,

such as nitrile, should be worn.

For extended contact, consider

double-gloving.[2][3][4]

Eye and Face Protection Safety Glasses/Goggles

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles are

required to protect against

splashes.[2][5]

Face Shield

A face shield should be worn

over safety glasses or goggles

when there is a significant risk

of splashing.[2][6]

Body Protection Lab Coat

A long-sleeved, buttoned lab

coat is necessary to protect

skin and clothing.[2]

Respiratory Protection Respirator

Use in a well-ventilated area or

under a chemical fume hood. If

aerosolization is possible, a fit-

tested N95 respirator or higher

may be necessary.[5]

Foot Protection Closed-toe Shoes

Shoes that fully cover the feet

are mandatory in the

laboratory.[2]

Operational Plans
Handling and Storage:

Engineering Controls: All work with Cbl-b-IN-19 powder or solutions should be conducted in

a certified chemical fume hood to minimize inhalation exposure.
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Safe Handling Practices: Avoid direct contact with the skin, eyes, and clothing. Do not

breathe dust or aerosols. Ensure adequate ventilation. After handling, wash hands

thoroughly with soap and water.

Storage: Store Cbl-b-IN-19 in a tightly sealed, light-resistant container in a cool, dry, and

well-ventilated area, away from incompatible materials.

Spill Management:

In the event of a spill, immediate and appropriate action is critical to prevent exposure and

contamination.

Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the

spill.

Isolate: Secure the area to prevent unauthorized entry.

Protect: Don appropriate PPE, including a respirator if the compound is a powder or if there

is a risk of aerosolization.

Contain and Clean:

For solid spills, gently cover with an absorbent material to avoid raising dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

Carefully scoop the absorbed material into a labeled, sealed container for hazardous

waste.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap

and water.

Dispose: All contaminated materials, including cleaning supplies and PPE, must be disposed

of as hazardous waste according to institutional and local regulations.

Disposal Plan
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All waste containing Cbl-b-IN-19, including empty containers, contaminated PPE, and spill

cleanup materials, must be treated as hazardous chemical waste.

Collection: Collect waste in clearly labeled, sealed, and appropriate containers.

Storage: Store waste containers in a designated, secure area away from general laboratory

traffic.

Disposal: Arrange for disposal through your institution's environmental health and safety

office or a licensed hazardous waste disposal company.

Experimental Workflow: Chemical Spill Response
The following diagram outlines the step-by-step workflow for responding to a chemical spill of

Cbl-b-IN-19.
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Workflow for handling a chemical spill of Cbl-b-IN-19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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